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Compound of Interest

3-(3-Chloro-5-fluorophenyl)aniline,
Compound Name:

HCI
CAS No.: 1355247-37-8
Cat. No.: B1430401

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 3-(3-Chloro-5-fluorophenyl)aniline hydrochloride (HCI).
The information is intended to support research and development activities in medicinal
chemistry, pharmacology, and related fields.

Core Chemical Properties

3-(3-Chloro-5-fluorophenyl)aniline, HCl is a biaryl amine hydrochloride salt with the chemical
formula C12H10CI2FN. Its structure features a 3-chloro-5-fluorophenyl group linked to an aniline
moiety at the 3-position. The hydrochloride salt form generally enhances the compound's
solubility in aqueous media.

Quantitative Data Summary

While specific experimental data for this exact compound is limited in publicly available
literature, the following table summarizes key computed and known properties of the free base
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and related starting materials. This information provides a foundational understanding of its
physicochemical characteristics.

Value (for 3-(3-

- ) Chloro-5- Value (for 3-Chloro-  Value (for Aniline
roper
SNy fluorophenyl)anilin  5-fluoroaniline) Hydrochloride)
e free base)
1345471-96-6 (free
CAS Number 4863-91-6[2][3][4] 142-04-1[5]
base)[1]
Molecular Formula C12HoCIFN CeHsCIFN[2][3] CeHsCIN[5]
Molecular Weight 221.66 g/mol 145.56 g/mol [2][3][4] 129.59 g/mol [5]

- Orange to amber to -
Appearance Not specified o Not specified
dark red clear liquid[3]

Boiling Point Not specified 98 °C at 19 mmHg|[3] Not specified
Density Not specified 1.33 g/mL][3] Not specified
Refractive Index Not specified n20D 1.56]3] Not specified
logP (predicted) Not specified 2.4[2] 0.89[5]
pKa (Strongest Basic)  Not specified Not specified 4.64[5]

Synthesis and Experimental Protocols

The synthesis of 3-(3-Chloro-5-fluorophenyl)aniline, HCI is anticipated to proceed via a
Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds
between aryl halides and arylboronic acids.[6] This would be followed by the formation of the
hydrochloride salt.

Proposed Synthetic Route

A plausible synthetic route involves the palladium-catalyzed Suzuki-Miyaura coupling of a 3-
bromoaniline derivative with (3-chloro-5-fluorophenyl)boronic acid, or alternatively, the coupling
of 3-chloro-5-fluoro-bromobenzene with a 3-aminophenylboronic acid derivative. The resulting
biaryl amine would then be treated with hydrochloric acid to yield the final product.
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General Experimental Protocol for Suzuki-Miyaura Coupling of Aryl Amines

The following is a generalized protocol based on established literature for similar
transformations.[6] Optimization of catalysts, ligands, bases, and reaction conditions would be
necessary for this specific transformation.

Reaction Setup: To a reaction vessel, add the aryl halide (1.0 eq.), the arylboronic acid or
ester (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPhs)s, PdCIz(dppf), or a pre-catalyst like
XPhos Pd G3, 0.01-0.05 eq.), and a suitable ligand if required.

Solvent and Base: Add a degassed solvent system (e.g., a mixture of toluene, ethanol, and
water or aqueous DMF).[7] Add a base (e.g., K2COs, Na2COs, or Cs2COs3, 2.0-3.0 eq.).

Reaction Conditions: The reaction mixture is typically heated under an inert atmosphere
(e.g., nitrogen or argon) at temperatures ranging from 80°C to 110°C for several hours, with
reaction progress monitored by an appropriate technique (e.g., TLC or LC-MS).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and
brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated
under reduced pressure. The crude product is then purified by column chromatography on
silica gel.

Protocol for Hydrochloride Salt Formation

Dissolution: Dissolve the purified 3-(3-Chloro-5-fluorophenyl)aniline in a suitable anhydrous
organic solvent (e.qg., diethyl ether, ethyl acetate, or methanol).

Acidification: Slowly add a solution of hydrochloric acid in a compatible solvent (e.g., HCl in
diethyl ether or isopropanol) dropwise with stirring until precipitation is complete.

Isolation: The resulting solid is collected by filtration, washed with cold anhydrous solvent,
and dried under vacuum to yield the hydrochloride salt.

Potential Sighaling Pathway and Biological Activity
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While direct biological studies on 3-(3-Chloro-5-fluorophenyl)aniline, HCI are not extensively
reported, a structurally related and more complex derivative, (1R, 3R)-1-(3-chloro-5-
fluorophenyl)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile, has been
identified as a potent and selective agonist of the human Transient Receptor Potential Cation
Channel Subfamily M Member 5 (TRPM5).[8] This suggests that the 3-(3-chloro-5-
fluorophenyl)aniline scaffold may be a key pharmacophore for interacting with the TRPM5 ion
channel.

TRPM5 Signaling Pathway

The TRPM5 channel is a calcium-activated, non-selective cation channel that plays a crucial
role in the taste transduction of sweet, bitter, and umami stimuli.[9] It is also expressed in other
tissues, including the gastrointestinal tract, where it is being investigated as a potential target
for prokinetic agents. The general signaling cascade involving TRPMS5 in taste receptor cells is
as follows:

Receptor Activation: Tastants bind to G-protein coupled receptors (GPCRSs) on the surface of
taste receptor cells.

e Second Messenger Production: This binding activates phospholipase C beta 2 (PLC(2),
which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG).

o Calcium Release: IPs binds to its receptor (IPsR3) on the endoplasmic reticulum, leading to
the release of calcium ions (Ca?*) into the cytoplasm.

e TRPM5 Channel Gating: The increase in intracellular Ca2* directly gates the TRPMS5 ion
channel.

» Depolarization and Neurotransmitter Release: The opening of TRPM5 allows an influx of Na*
ions, leading to depolarization of the cell membrane. This depolarization triggers the release
of neurotransmitters, which signal to the gustatory nerves.
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Caption: TRPM5 Signaling Pathway in Taste Transduction.
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Experimental Workflow for Screening TRPM5
Modulators

The identification of novel modulators of the TRPM5 channel, such as derivatives of 3-(3-

Chloro-5-fluorophenyl)aniline, typically involves a multi-step screening process.[10][11]
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Caption: Experimental Workflow for TRPM5 Modulator Discovery.
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Methodologies for Key Experiments

e High-Throughput Screening (HTS) using Fluorescent Membrane Potential Dyes: This initial
screen is designed to rapidly assess a large number of compounds for their ability to
modulate TRPMS5 activity. Cells expressing the TRPM5 channel are loaded with a membrane
potential-sensitive fluorescent dye. The channel is activated, and changes in fluorescence,
indicating membrane depolarization, are measured. Compounds that enhance this signal are
identified as potential positive modulators.[10]

o Automated Electrophysiology (e.g., QPatch, SyncroPatch): This technique provides a more
direct and detailed measure of ion channel activity. It allows for the confirmation of hits from
the HTS and the determination of compound potency (e.g., ECso or ICso values). The whole-
cell patch-clamp technique is automated to allow for higher throughput than traditional
manual patch-clamping.[10][11] This is crucial for establishing structure-activity relationships
(SAR) during the lead optimization phase.

Safety and Handling

Specific safety data for 3-(3-Chloro-5-fluorophenyl)aniline, HCI is not readily available.
However, based on the data for the starting material, 3-chloro-5-fluoroaniline, and general
knowledge of aromatic amines, the compound should be handled with care.

Potential Hazards (based on related compounds):

o Harmful if swallowed, in contact with skin, or if inhaled.[12]

e May cause skin and eye irritation.

e Combustible liquid.[12]

Recommended Precautions:

e Use in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[12]
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+ Wash hands thoroughly after handling.

Researchers should consult the specific Safety Data Sheet (SDS) for the purchased compound
and follow all institutional safety guidelines.

This technical guide provides a starting point for researchers interested in 3-(3-Chloro-5-
fluorophenyl)aniline, HCI. Further experimental work is required to fully characterize its
chemical properties, optimize its synthesis, and elucidate its precise biological mechanism of
action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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